Cas no 1806051-43-3 (2,3-Bis(trifluoromethyl)-4-methylbenzonitrile)

• Product Name: 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile
• CAS No: 1806051-43-3
• MF: C₁₀H₅F₆N
• MW: 253.143823385239
• CID: 5008690
• Update Time: 2025-07-21

2,3-Bis(trifluoromethyl)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile

• Inchi： 1S/C10H5F6N/c1-5-2-3-6(4-17)8(10(14,15)16)7(5)9(11,12)13/h2-3H,1H3
• InChI Key： JGCBPYCNNWUDFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C#N)C=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 322
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile

Introduction to 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS No. 1806051-43-3)

2,3-Bis(trifluoromethyl)-4-methylbenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1806051-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing aromatic hydrocarbons, characterized by its robust molecular structure, which includes multiple trifluoromethyl and methyl substituents. These functional groups contribute to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular formula of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile is C₁₁H₇Fn₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The presence of two trifluoromethyl groups at the 2 and 3 positions of the benzene ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methyl group at the 4 position further modulates its electronic properties, influencing reactivity and binding affinity in biological systems.

In recent years, 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile has been explored in the development of novel pharmaceutical agents due to its structural features. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve pharmacokinetic profiles such as bioavailability and metabolic resistance. Research has demonstrated that compounds with this moiety often exhibit enhanced binding interactions with biological targets, leading to more potent and selective therapeutic effects.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile is its utility as a building block in medicinal chemistry. Its nitrile group provides a versatile handle for further functionalization through reactions such as hydrolysis to carboxylic acids or reduction to amines. This flexibility allows chemists to modify the compound into more complex structures with tailored biological activities. For instance, derivatives of this molecule have been investigated for their potential roles in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

The agrochemical sector has also recognized the significance of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile. Its structural motifs are reminiscent of established herbicides and fungicides, suggesting that it could serve as a precursor for developing next-generation crop protection agents. The trifluoromethyl groups contribute to the compound's resistance to degradation by environmental factors, ensuring prolonged efficacy in agricultural applications. Furthermore, the benzonitrile core can be modified to target specific enzymatic pathways in pests or weeds while minimizing harm to non-target organisms.

From a synthetic chemistry perspective, 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile exemplifies the importance of strategic functional group placement in designing high-performance molecules. The combination of electron-withdrawing trifluoromethyl groups and electron-donating methyl groups creates a delicate balance that can fine-tune interactions with biological receptors. This balance is crucial for achieving optimal pharmacological outcomes without compromising safety or selectivity.

Recent advances in computational chemistry have further illuminated the potential of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile. Molecular modeling studies have predicted its binding modes with various protein targets, providing insights into how modifications could enhance its therapeutic potential. These predictions are complemented by experimental validations, where researchers have synthesized analogs based on this scaffold and evaluated their biological activity in vitro and in vivo. Such interdisciplinary approaches highlight the compound's promise as a lead molecule for drug discovery.

The synthesis of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile itself presents an interesting challenge due to the complexity of introducing multiple fluorinated substituents onto an aromatic ring. Traditional methods often involve multi-step sequences involving halogenation followed by metal-catalyzed cross-coupling reactions. However, recent innovations have enabled more streamlined routes that improve yield and reduce waste. These advancements align with broader trends in green chemistry aimed at making synthetic processes more sustainable and efficient.

The safety profile of 2,3-Bis(trifluoromethyl)-4-methylbenzonitrile is another critical consideration during its development and application. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations typical for laboratory settings, further research is needed to assess long-term exposure risks. Standard toxicological testing protocols are being employed to evaluate parameters such as acute toxicity (LD₅₀), chronic toxicity (90-day studies), genotoxicity (Ames test), and carcinogenicity (long-term animal studies). These assessments will provide comprehensive data necessary for safe handling guidelines.

In conclusion,2,3-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS No. 1806051-43-3) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the presence of multiple trifluoromethyl groups—endow it with desirable physicochemical properties that make it an attractive scaffold for drug design. As research continues to uncover new synthetic methodologies and biological insights,this molecule will likely play an increasingly important role in developing innovative solutions for human health challenges worldwide.